Cas no 441290-52-4 (methyl 3-(3-methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-(3-methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate
• CAS No: 441290-52-4
• MF: C₂₂H₁₇NO₄S
• MW: 391.43968462944
• CID: 5798567
• Update Time: 2025-10-30

methyl 3-(3-methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-methoxy-2-naphthamido)benzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 3-[[(3-methoxy-2-naphthalenyl)carbonyl]amino]-, methyl ester
• methyl 3-(3-methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate

• Inchi： 1S/C22H17NO4S/c1-26-17-12-14-8-4-3-7-13(14)11-16(17)21(24)23-19-15-9-5-6-10-18(15)28-20(19)22(25)27-2/h3-12H,1-2H3,(H,23,24)
• InChI Key： BZPPWEBLUFGBDS-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(NC(C1=C(OC)C=C3C(=C1)C=CC=C3)=O)=C(C(OC)=O)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on methyl 3-(3-methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(3-Methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate (CAS No. 441290-52-4)

The compound methyl 3-(3-methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate (CAS No. 441290-52-4) is a specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, combining a benzothiophene core with a methoxynaphthalene moiety, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "benzothiophene derivatives in drug discovery" and "methoxynaphthalene-based compounds in organic synthesis."

From a structural perspective, methyl 3-(3-methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate features a benzothiophene scaffold, a heterocyclic system known for its prevalence in medicinal chemistry. The addition of a methoxynaphthalene group enhances its lipophilicity and potential interactions with biological targets. Researchers investigating "small molecule inhibitors" or "fluorescence probes" often explore such hybrid structures due to their tunable electronic properties and binding affinities. The ester functional group (carboxylate) further allows for derivatization, making it a versatile intermediate in synthetic workflows.

In the context of drug development, benzothiophene-containing compounds have gained attention for their roles as kinase inhibitors, antimicrobial agents, and anti-inflammatory molecules. The presence of the methoxynaphthalene unit in this compound suggests potential applications in targeting protein-protein interactions or modulating enzyme activity. Recent studies highlight the growing demand for "fragment-based drug design" and "scaffold hopping," where molecules like CAS No. 441290-52-4 serve as valuable starting points for optimizing pharmacokinetic properties.

Beyond pharmaceuticals, methyl 3-(3-methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate may find use in materials science. Its conjugated system and aromatic rings make it a candidate for organic electronics, such as "OLED materials" or "photovoltaic devices." The compound's ability to absorb and emit light could be harnessed in developing sensors or optoelectronic components, aligning with the surge in interest around "sustainable materials" and "green chemistry."

Synthetic accessibility is another critical aspect. The compound's CAS registry (441290-52-4) ensures precise identification in chemical databases, facilitating reproducibility. Researchers searching for "efficient amidation techniques" or "esterification protocols" may encounter this molecule as a case study in optimizing yields and purity. Its stability under standard laboratory conditions further enhances its practicality for industrial and academic applications.

In summary, methyl 3-(3-methoxynaphthalene-2-amido)-1-benzothiophene-2-carboxylate represents a multifaceted compound with promise across disciplines. Whether as a pharmacophore in drug discovery or a functional material in advanced technologies, its structural features align with contemporary scientific priorities. By addressing trending topics like "targeted therapy" and "molecular design," this overview underscores the compound's relevance in modern research landscapes.